Cas no 3558-61-0 (Methyl 2-methoxy-2-phenylacetate)

• Product Name: Methyl 2-methoxy-2-phenylacetate
• CAS No: 3558-61-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00040999
• CID: 315913
• PubChem ID: 344720
• Update Time: 2025-04-19

Methyl 2-methoxy-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-2-phenylacetate
• Benzeneacetic acid, a-methoxy-, methyl ester
• methoxy-phenyl-acetic acid methyl ester
• Methoxy-phenyl-essigsaeure-methylester
• methyl 2-methoxy-2-phenyl-ethanoate
• Methyl methoxy(phenyl)acetate
• Methyl O-methylmandelate
• 3558-61-0
• OSM-S-337
• CHEBI:167327
• AKOS000446946
• Methyl .alpha.-methoxyphenylacetate
• Acetic acid, methoxyphenyl-, methyl ester
• Methoxy-phenyl-acetic acid methyl e
• DTXSID10322669
• SCHEMBL3255039
• methyl 2-phenyl-2-methoxyacetate
• SMHXGVJSDWUGKC-UHFFFAOYSA-N
• FT-0749734
• FT-0772300
• EN300-205740
• NSC401792
• NSC-401792
• AKOS017417047
• SB46826

• MDL： MFCD00040999
• Inchi： 1S/C10H12O3/c1-12-9(10(11)13-2)8-6-4-3-5-7-8/h3-7,9H,1-2H3
• InChI Key： SMHXGVJSDWUGKC-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 258°Cat760mmHg
• Flash Point: 88.3°C
• Refractive Index: 1.498
• PSA: 35.53000
• LogP: 1.54710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers